Cas no 139585-03-8 (1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2-[2-(aminooxy)acetyl]hydrazide, (3aS,4S,6aR)-)
139585-03-8 structure
Product Name:1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2-[2-(aminooxy)acetyl]hydrazide, (3aS,4S,6aR)-
CAS No:139585-03-8
MF:C12H21N5O4S
MW:331.39124083519
CID:169370
PubChem ID:83922
Update Time:2025-04-19
1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2-[2-(aminooxy)acetyl]hydrazide, (3aS,4S,6aR)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2-[2-(aminooxy)acetyl]hydrazide, (3aS,4S,6aR)-
- 1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2-[2-(aminooxy)acetyl]hydrazide, ...
- BOC-DL-2'-METHYLPHENYLALANINE
- N'-AMINOOXYMETHYLCARBONYLHYDRAZINO-D-BIOTIN
- N/'-AMINOOXYMETHYLCARBONYLHYDRAZINO-D-BIOTIN
- 1H-Thieno(3,4-d)imidazole-4-pentanoic acid, hexahydro-2-oxo-, 2-((aminooxy)acetyl)hydrazide, (3aS-(3aalpha,4beta,6aalpha))-
- 139585-03-8
- Aldehyde reactive probe
- DTXSID60930511
- O-(Biotinylcarbazoylmethyl)hydroxylamine
- 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N'-(2-aminooxyacetyl)pentanehydrazide
- PD070258
- N-[2-(Aminooxy)-1-hydroxyethylidene]-5-(2-hydroxy-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazol-6-yl)pentanehydrazonic acid
- SCHEMBL829621
- 1H-Thieno(3,4-d)imidazole-4-pentanoic acid, hexahydro-2-oxo-, 2-((aminooxy)acetyl)hydrazide, (3aS,4S,6aR)-
- Biotin-cmha
- n-(aminooxyacetyl)-n'-(d-biotinoyl) hydrazine
-
- Inchi: 1S/C12H21N5O4S/c13-21-5-10(19)17-16-9(18)4-2-1-3-8-11-7(6-22-8)14-12(20)15-11/h7-8,11H,1-6,13H2,(H,16,18)(H,17,19)(H2,14,15,20)/t7-,8-,11-/m0/s1
- InChI Key: KYHUBFIOWQTECH-LAEOZQHASA-N
- SMILES: S1C[C@H]2[C@@H]([C@@H]1CCCCC(NNC(CON)=O)=O)NC(N2)=O
Computed Properties
- Exact Mass: 331.13100
- Monoisotopic Mass: 331.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 436
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 12
- XLogP3: -1.3
- Topological Polar Surface Area: 135
Experimental Properties
- Color/Form: Light brown liquid
- Density: 1.309
- Boiling Point: 772.9°Cat760mmHg
- Flash Point: 421.2°C
- Refractive Index: 1.554
- PSA: 159.88000
- LogP: 0.88960
- Solubility: Not determined
1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2-[2-(aminooxy)acetyl]hydrazide, (3aS,4S,6aR)- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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